Cas no 2227786-36-7 (rac-(1R,3R)-3-(2-methoxypyridin-3-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(2-methoxypyridin-3-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227786-36-7
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5945947
• PubChem ID: 165753588
• Update Time: 2025-05-25

rac-(1R,3R)-3-(2-methoxypyridin-3-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2227786-36-7
• EN300-1823817
• rac-(1R,3R)-3-(2-methoxypyridin-3-yl)-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C11H16N2O/c1-11(2)8(9(11)12)7-5-4-6-13-10(7)14-3/h4-6,8-9H,12H2,1-3H3/t8-,9-/m1/s1
• InChI Key： MNTPZBGMKJJRFT-RKDXNWHRSA-N
• SMILES： O(C)C1C(=CC=CN=1)[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1Ų

Additional information on rac-(1R,3R)-3-(2-methoxypyridin-3-yl)-2,2-dimethylcyclopropan-1-amine

Racemic (1R,3R)-3-(2-Methoxypyridin-3-Yl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

The compound with CAS No. 2227786-36-7, known as rac-(1R,3R)-3-(2-methoxypyridin-3-yl)-2,2-dimethylcyclopropan-1-amine, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a racemic mixture of two enantiomers, (1R,3R) and (1S,3S), which are non-superimposable mirror images of each other. The molecule's unique structure combines a cyclopropane ring with a substituted pyridine moiety and an amine group, making it a versatile compound with potential applications in drug discovery and chemical synthesis.

Recent studies have highlighted the anti-inflammatory properties of this compound, particularly its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that rac-(1R,3R)-3-(2-methoxypyridin-3-yl)-2,2-dimethylcyclopropan-1-amine could be a promising candidate for the development of novel anti-inflammatory agents. Researchers have also explored its potential as a neuroprotective agent, demonstrating its ability to reduce oxidative stress and protect against neuronal damage in vitro.

The synthesis of this compound involves a multi-step process that includes the formation of the cyclopropane ring and the subsequent introduction of the methoxy group on the pyridine ring. The use of palladium-catalyzed coupling reactions has been particularly effective in achieving high yields and purity levels. This approach not only ensures the scalability of the synthesis but also aligns with green chemistry principles by minimizing waste and reducing energy consumption.

In terms of pharmacokinetics, rac-(1R,3R)-3-(2-methoxypyridin-3-yl)-2,2-dimethylcyclopropan-1-amine exhibits favorable absorption and bioavailability profiles. Preclinical studies have shown that the compound can be administered orally or via parenteral routes without significant issues related to solubility or stability. Its half-life is moderate, allowing for once-daily dosing regimens in potential therapeutic applications.

The stereochemistry of this compound plays a critical role in its biological activity. The (1R,3R) configuration has been shown to exhibit higher potency compared to its (1S,3S) counterpart in certain assays. This enantiomeric selectivity underscores the importance of chiral resolution in drug development and highlights the need for further studies to fully understand the stereochemical basis of its activity.

Recent advancements in computational chemistry have enabled researchers to model the interaction of rac-(1R,3R)-3-(2-methoxypyridin-3-yl)-2,2-dimethylcyclopropan-1-amino with various biological targets at an atomic level. These simulations have provided valuable insights into its binding modes and have guided further optimization efforts aimed at improving its efficacy and selectivity.

In conclusion, rac-(1R,3R)-3-(2-methoxypyridin-3-Yl)-2,2-Dimethylcyclopropan-1-Amine represents a significant advancement in organic synthesis and pharmacology. Its unique structure, coupled with its promising biological properties, positions it as a valuable tool for exploring new therapeutic avenues. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in drug discovery and development.